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Compound of Interest

Compound Name: N-Methylmethacrylamide

Cat. No.: B1583348

This guide provides an in-depth exploration of N-Methylmethacrylamide (NMMA), a versatile
monomer increasingly recognized for its utility in the synthesis of advanced functional
polymers. Tailored for researchers, chemists, and professionals in drug development and
materials science, this document synthesizes core chemical data, mechanistic insights, and
practical methodologies to facilitate its application in cutting-edge research. We will delve into
the monomer's fundamental properties, synthesis, and polymerization behavior, with a
particular focus on its role in creating "smart" polymers for biomedical applications.

Core Molecular and Physical Properties

N-Methylmethacrylamide, systematically named N,2-dimethylprop-2-enamide, is a
bifunctional monomer featuring a reactive vinyl group amenable to polymerization and a
secondary amide group that influences the physicochemical properties of the resulting polymer.

Chemical Identity

The fundamental identifiers for N-Methylmethacrylamide are crucial for procurement,
regulatory compliance, and analytical identification.
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Identifier Value Source
CAS Number 3887-02-3 [1]
Molecular Formula CsHoaNO [2]
Molecular Weight 99.13 g/mol [1]

N,2-Dimethylpropenamide, N-
Synonyms ) [3]
Methyl Methacrylamide

Physicochemical Data

The physical properties of NMMA are essential for its handling, storage, and use in
polymerization reactions.

Property Value Source
Appearance Colorless to light yellow liquid [4]
Boiling Point 88 °C at 3.5 mmHg [3]
Density 0.97 g/cm?3 [3]
Refractive Index 1.4720 - 1.4760 [3]
Flash Point 113.7 °C

0-10 °C, often stabilized with
Storage Temperature [3]

hydroquinone (HQ)

Synthesis of N-Methylmethacrylamide Monomer

The most common and direct laboratory-scale synthesis of N-Methylmethacrylamide involves
the acylation of methylamine with methacryloyl chloride. This reaction is typically performed in
the presence of a base to neutralize the hydrogen chloride byproduct.

Reaction Causality: The choice of methacryloyl chloride as the acylating agent is due to its high
reactivity, which ensures an efficient reaction with the nucleophilic methylamine. An inert
solvent is used to control the reaction rate and dissipate the heat generated from this
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exothermic process. The tertiary amine base, such as triethylamine, is selected because it is
non-nucleophilic and effectively scavenges the HCI generated, preventing the protonation of

the methylamine reactant and driving the reaction to completion.
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Caption: General workflow for the synthesis of N-Methylmethacrylamide.

Step-by-Step Synthesis Protocol

o Preparation: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet is charged with methylamine (1.0 eq) and triethylamine (1.1 eq)

dissolved in dichloromethane (DCM). The flask is cooled to 0 °C in an ice bath.

» Reaction: Methacryloyl chloride (1.05 eq) dissolved in DCM is added dropwise to the stirred

solution over 1 hour, maintaining the temperature below 5 °C.
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e Quenching: After the addition is complete, the mixture is stirred at room temperature for an
additional 2 hours.

o Workup: The reaction mixture is washed sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine. The organic layer is dried over anhydrous magnesium
sulfate.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by vacuum distillation to yield pure N-Methylmethacrylamide.

Polymerization of N-Methylmethacrylamide

NMMA readily undergoes free-radical polymerization, making it suitable for incorporation into a
wide range of copolymers. Its structure allows for the creation of polymers with tailored
properties, particularly in the realm of thermoresponsive materials. For advanced applications
requiring precise control over molecular weight and architecture, Reversible Addition-
Fragmentation chain Transfer (RAFT) polymerization is the method of choice.

The Role of N- and a-Methyl Groups

The structure of NMMA is distinct from both N-isopropylacrylamide (NIPAM), the archetypal
thermoresponsive monomer, and N,N-dimethylacrylamide (DMAA).

o a-Methyl Group: Similar to methyl methacrylate, the a-methyl group imparts steric hindrance.
This hindrance can affect polymerization kinetics and increases the glass transition
temperature (Tg) and thermal stability of the resulting polymer compared to its acrylate
counterparts.

e N-Methyl Group: This group, in conjunction with the amide proton, modulates the hydrogen
bonding capacity of the polymer. It makes the amide less hydrophilic than a primary amide
but more capable of hydrogen bonding than a tertiary amide like in PDMAA. This fine-tuning
of hydrophilic/hydrophobic balance is key to designing polymers with a specific Lower Critical
Solution Temperature (LCST).

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1583348?utm_src=pdf-body
https://www.benchchem.com/product/b1583348?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

[N-Methylmethacrylamide o-Methyl Group

N-Methyl Group)

Steric Hindrance>v10dulates H-Bonding

[Polymer Properties | Increased Tg & Thermal Stability

Tunable Hydrophilicity

Controlled LCST)?

Click to download full resolution via product page

Caption: Influence of NMMA's methyl groups on polymer properties.

Experimental Protocol: RAFT Polymerization

This protocol describes a general procedure for synthesizing a well-defined copolymer of

NMMA and a hydrophilic comonomer, such as N,N-dimethylacrylamide (DMAA), for potential

drug delivery applications.

Causality in Protocol Design:

in controlling the polymerization of acrylamide-type monomers.

RAFT Agent: A trithiocarbonate or dithiobenzoate RAFT agent is chosen for its effectiveness

e Initiator: AIBN is a standard thermal initiator with a predictable decomposition rate at the

chosen reaction temperature. The initiator-to-RAFT agent ratio is kept low to ensure that

most chains are initiated from the RAFT agent, leading to a low polydispersity index (PDI).

e Solvent: A polar aprotic solvent like 1,4-dioxane or DMF is used to solubilize all components

and does not interfere with the radical polymerization process.

e Degassing: The removal of oxygen via freeze-pump-thaw cycles is critical, as oxygen is a

radical scavenger that would inhibit or terminate the polymerization. Materials:

e N-Methylmethacrylamide (NMMA), inhibitor removed

* N,N-dimethylacrylamide (DMAA), inhibitor removed

¢ 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPAD) (RAFT agent)
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o Azobisisobutyronitrile (AIBN) (Initiator)

e 1,4-Dioxane (Anhydrous)

Procedure:

Stock Solution: Prepare a stock solution of AIBN in 1,4-dioxane (e.g., 2 mg/mL).

e Reaction Setup: In a Schlenk flask, combine NMMA (e.g., 5 mmol, 495.7 mg), DMAA (e.g., 5
mmol, 495.7 mg), and CPAD (e.g., 0.1 mmol, 27.9 mg).

» Solvent Addition: Add 10 mL of 1,4-dioxane and the required volume of the AIBN stock
solution (e.g., for a [CPAD]:[AIBN] ratio of 5:1, add 0.02 mmol or 1.64 mg of AIBN).

» Degassing: Subject the sealed flask to at least three freeze-pump-thaw cycles to remove
dissolved oxygen.

o Polymerization: Place the flask in a preheated oil bath at 70 °C and stir for the desired time
(e.g., 6-24 hours).

» Termination & Isolation: Terminate the reaction by exposing the mixture to air and cooling it in
an ice bath. Precipitate the polymer by adding the solution dropwise into a large volume of
cold diethyl ether.

« Purification: Collect the polymer by filtration or centrifugation, re-dissolve it in a minimal
amount of a suitable solvent (e.g., acetone), and re-precipitate. Repeat this process twice.

e Drying: Dry the final polymer product in a vacuum oven at 40 °C overnight.

Characterization and Applications

Polymers incorporating NMMA are characterized by standard techniques to determine their
structure, molecular weight, and functional properties.

Analytical Characterization

¢ H NMR Spectroscopy: Used to confirm the incorporation of the NMMA monomer into the
polymer backbone and to determine copolymer composition. Key signals for poly(NMMA)
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would include the N-methyl protons and the backbone methyl and methylene protons.

o Gel Permeation Chromatography (GPC): Determines the number-average molecular weight
(Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI, Mw/Mn). A
PDI close to 1.1 is indicative of a well-controlled RAFT polymerization.

 Differential Scanning Calorimetry (DSC): Measures the glass transition temperature (Tg),
providing insight into the polymer's thermal properties and chain flexibility.

o UV-Vis Spectroscopy: Can be used to determine the Lower Critical Solution Temperature
(LCST) of thermoresponsive polymers by measuring the change in transmittance of an
agueous polymer solution as a function of temperature.

Applications in Drug Development and Biomaterials

The unique properties of NMMA-containing polymers make them highly suitable for biomedical
applications.

e Thermoresponsive Hydrogels: Copolymers of NMMA with other hydrophilic monomers can
form hydrogels that exhibit a volume phase transition at a specific temperature. This property
is exploited for on-demand drug delivery, where a drug-loaded hydrogel collapses and
releases its payload in response to a local temperature increase (e.g., at a tumor site).

o Biocompatible Coatings: The hydrophilic and hydrogen-bonding nature of poly(NMMA) can
be used to create coatings for medical devices that resist protein fouling and improve
biocompatibility.

e Tuning LCST: NMMA is an effective comonomer for tuning the LCST of other
thermoresponsive polymers like poly(N-isopropylacrylamide) (PNIPAM). Incorporating NMMA
can precisely adjust the transition temperature to be near physiological temperature (37 °C)
for in vivo applications.

Safety and Handling

N-Methylmethacrylamide is classified as an irritant and requires careful handling to ensure
laboratory safety.
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e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation). [1]* Precautionary Measures:

[e]

Work in a well-ventilated fume hood.

o

Wear appropriate personal protective equipment (PPE), including safety goggles, nitrile
gloves, and a lab coat.

o

Avoid inhalation of vapors and contact with skin and eyes.

[¢]

Store in a cool, dry place away from sources of ignition, often with a polymerization
inhibitor.

References
e LookChem. (n.d.). Cas 3887-02-3, N-METHYL METHACRYLAMIDE. Retrieved from [Link]
e NIST. (n.d.). N-Methyl methacrylamide. NIST Chemistry WebBook. Retrieved from [Link]

» National Center for Biotechnology Information. (n.d.). N-Methylmethacrylamide. PubChem
Compound Database. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583348#n-methylmethacrylamide-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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